Cas no 64987-18-4 (Methyl 2-(2-formamidothiazol-4-yl)-2-oxoacetate)

• Product Name: Methyl 2-(2-formamidothiazol-4-yl)-2-oxoacetate
• CAS No: 64987-18-4
• MF: C₇H₆N₂O₄S
• MW: 214.198540210724
• CID: 4820429
• Update Time: 2025-11-01

Methyl 2-(2-formamidothiazol-4-yl)-2-oxoacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(2-formamidothiazol-4-yl)-2-oxoacetate
• methyl 2-(2-formamido-1,3-thiazol-4-yl)-2-oxoacetate
• Oxo[2-(formylamino)-4-thiazolyl]acetic acid methyl ester

• Inchi： 1S/C7H6N2O4S/c1-13-6(12)5(11)4-2-14-7(9-4)8-3-10/h2-3H,1H3,(H,8,9,10)
• InChI Key： BJCROPYUAJFHNG-UHFFFAOYSA-N
• SMILES： S1C=C(C(C(=O)OC)=O)N=C1NC=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: 0.5
• Topological Polar Surface Area: 114

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on Methyl 2-(2-formamidothiazol-4-yl)-2-oxoacetate

Methyl 2-(2-formamidothiazol-4-yl)-2-oxoacetate (CAS No. 64987-18-4): A Comprehensive Overview

Methyl 2-(2-formamidothiazol-4-yl)-2-oxoacetate (CAS No. 64987-18-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique thiazole and oxoacetate functional groups, serves as a key intermediate in the synthesis of various bioactive molecules. Its molecular formula is C₇H₆N₂O₄S, and it exhibits a molecular weight of 214.20 g/mol. The compound's structural features make it a valuable building block in medicinal chemistry, particularly in the development of antimicrobial and anti-inflammatory agents.

The growing interest in Methyl 2-(2-formamidothiazol-4-yl)-2-oxoacetate is driven by its potential applications in drug discovery. Researchers are increasingly exploring its utility in designing novel small-molecule inhibitors targeting enzymes involved in inflammatory pathways. For instance, its thiazole moiety is known to interact with biological targets, making it a promising candidate for treating chronic diseases. Recent studies have highlighted its role in the synthesis of heterocyclic compounds, which are pivotal in modern pharmacology.

In addition to its pharmaceutical applications, Methyl 2-(2-formamidothiazol-4-yl)-2-oxoacetate is also investigated for its use in agrochemical formulations. The compound's ability to act as a precursor for pesticides and herbicides has made it a subject of interest in sustainable agriculture. With the global push toward eco-friendly farming practices, this compound's derivatives are being evaluated for their efficacy and environmental safety.

The synthesis of Methyl 2-(2-formamidothiazol-4-yl)-2-oxoacetate typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as microwave-assisted synthesis have been employed to improve yield and reduce reaction times. These innovations align with the broader trend of green chemistry, which emphasizes energy efficiency and minimal waste generation.

From a commercial perspective, the demand for Methyl 2-(2-formamidothiazol-4-yl)-2-oxoacetate is expected to rise, driven by its versatility in research and industrial applications. Suppliers and manufacturers are focusing on scalable production methods to meet the needs of academic and industrial laboratories. Quality control measures, including HPLC and NMR analysis, ensure the compound's purity and consistency for end-users.

For researchers and professionals seeking detailed information about Methyl 2-(2-formamidothiazol-4-yl)-2-oxoacetate, understanding its physicochemical properties is crucial. The compound is typically a solid at room temperature, with solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and methanol. Its stability under various conditions makes it suitable for long-term storage and transportation.

In conclusion, Methyl 2-(2-formamidothiazol-4-yl)-2-oxoacetate (CAS No. 64987-18-4) represents a valuable chemical entity with broad applications in pharmaceuticals and agrochemicals. Its unique structural attributes and synthetic versatility position it as a compound of interest for future innovations. As research continues to uncover its potential, this molecule is likely to play an increasingly important role in addressing global health and agricultural challenges.